Cas no 2309449-47-4 (Tert-butyl 6-(5-bromopyridin-2-yl)-6-hydroxy-2-azaspiro[3.3]heptane-2-carboxylate)
Tert-butyl 6-(5-bromopyridin-2-yl)-6-hydroxy-2-azaspiro[3.3]heptane-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 6-(5-bromopyridin-2-yl)-6-hydroxy-2-azaspiro[3.3]heptane-2-carboxylate
- 2309449-47-4
- EN300-7428220
- Tert-butyl 6-(5-bromopyridin-2-yl)-6-hydroxy-2-azaspiro[3.3]heptane-2-carboxylate
-
- Inchi: 1S/C16H21BrN2O3/c1-14(2,3)22-13(20)19-9-15(10-19)7-16(21,8-15)12-5-4-11(17)6-18-12/h4-6,21H,7-10H2,1-3H3
- InChI Key: YQTUIMNRMADPQJ-UHFFFAOYSA-N
- SMILES: BrC1=CN=C(C=C1)C1(CC2(CN(C(=O)OC(C)(C)C)C2)C1)O
Computed Properties
- Exact Mass: 368.07356g/mol
- Monoisotopic Mass: 368.07356g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 449
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 62.7Ų
Tert-butyl 6-(5-bromopyridin-2-yl)-6-hydroxy-2-azaspiro[3.3]heptane-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7428220-0.05g |
tert-butyl 6-(5-bromopyridin-2-yl)-6-hydroxy-2-azaspiro[3.3]heptane-2-carboxylate |
2309449-47-4 | 95% | 0.05g |
$948.0 | 2024-05-24 | |
| Enamine | EN300-7428220-0.1g |
tert-butyl 6-(5-bromopyridin-2-yl)-6-hydroxy-2-azaspiro[3.3]heptane-2-carboxylate |
2309449-47-4 | 95% | 0.1g |
$993.0 | 2024-05-24 | |
| Enamine | EN300-7428220-0.25g |
tert-butyl 6-(5-bromopyridin-2-yl)-6-hydroxy-2-azaspiro[3.3]heptane-2-carboxylate |
2309449-47-4 | 95% | 0.25g |
$1038.0 | 2024-05-24 | |
| Enamine | EN300-7428220-0.5g |
tert-butyl 6-(5-bromopyridin-2-yl)-6-hydroxy-2-azaspiro[3.3]heptane-2-carboxylate |
2309449-47-4 | 95% | 0.5g |
$1084.0 | 2024-05-24 | |
| Enamine | EN300-7428220-1.0g |
tert-butyl 6-(5-bromopyridin-2-yl)-6-hydroxy-2-azaspiro[3.3]heptane-2-carboxylate |
2309449-47-4 | 95% | 1.0g |
$1129.0 | 2024-05-24 | |
| Enamine | EN300-7428220-2.5g |
tert-butyl 6-(5-bromopyridin-2-yl)-6-hydroxy-2-azaspiro[3.3]heptane-2-carboxylate |
2309449-47-4 | 95% | 2.5g |
$2211.0 | 2024-05-24 | |
| Enamine | EN300-7428220-5.0g |
tert-butyl 6-(5-bromopyridin-2-yl)-6-hydroxy-2-azaspiro[3.3]heptane-2-carboxylate |
2309449-47-4 | 95% | 5.0g |
$3273.0 | 2024-05-24 | |
| Enamine | EN300-7428220-10.0g |
tert-butyl 6-(5-bromopyridin-2-yl)-6-hydroxy-2-azaspiro[3.3]heptane-2-carboxylate |
2309449-47-4 | 95% | 10.0g |
$4852.0 | 2024-05-24 |
Tert-butyl 6-(5-bromopyridin-2-yl)-6-hydroxy-2-azaspiro[3.3]heptane-2-carboxylate Related Literature
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on Tert-butyl 6-(5-bromopyridin-2-yl)-6-hydroxy-2-azaspiro[3.3]heptane-2-carboxylate
Tert-butyl 6-(5-bromopyridin-2-yl)-6-hydroxy-2-azaspiro[3.3]heptane-2-carboxylate: A Comprehensive Overview
The compound Tert-butyl 6-(5-bromopyridin-2-yl)-6-hydroxy-2-azaspiro[3.3]heptane-2-carboxylate, identified by the CAS number 2309449-47-4, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique spirocyclic structure, which combines a pyridine ring with a hydroxyl group and a tert-butyl ester moiety. The presence of the bromine atom at the 5-position of the pyridine ring adds to its chemical reactivity and functional versatility.
Recent studies have highlighted the importance of spirocyclic compounds in drug design due to their ability to adopt rigid conformations, which can enhance binding affinity to target proteins. The tert-butyl group in this compound serves as a bulky substituent, potentially influencing the steric interactions within biological systems. The 5-bromopyridin moiety, on the other hand, introduces electronic properties that can modulate the compound's reactivity in both synthetic and biological environments.
The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution, cyclization, and esterification reactions. Researchers have explored various catalysts and reaction conditions to optimize the yield and purity of this compound. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the formation of the spirocyclic core with high efficiency.
In terms of applications, this compound has shown promise in the field of medicinal chemistry. Its spirocyclic structure makes it an ideal candidate for investigating interactions with G-protein coupled receptors (GPCRs), which are critical targets for drug development. Recent studies have demonstrated that analogs of this compound exhibit potent activity against certain enzymes involved in neurodegenerative diseases, such as acetylcholinesterase.
Moreover, the tert-butyl ester group in this molecule can be readily modified to introduce additional functional groups, enabling further exploration of its pharmacokinetic properties. This flexibility makes it a valuable building block for constructing more complex molecular architectures.
From an environmental perspective, there is growing interest in understanding the biodegradation pathways of such compounds. Preliminary studies suggest that under specific microbial conditions, this compound can undergo hydrolysis to release less complex fragments, which may offer insights into its environmental fate and toxicity.
In conclusion, Tert-butyl 6-(5-bromopyridin-2-yl)-6-hydroxy-2-azaspiro[3.3]heptane-2-carboxylate represents a fascinating example of how structural complexity can be harnessed to create molecules with diverse functional properties. As research continues to uncover its potential applications and mechanisms of action, this compound is likely to play an increasingly important role in both academic and industrial settings.
2309449-47-4 (Tert-butyl 6-(5-bromopyridin-2-yl)-6-hydroxy-2-azaspiro[3.3]heptane-2-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)